2,5-Hexanedione
2,5-Hexanedione
2,5-hexanedione is a clear colorless to amber liquid with a sweet aromatic odor. (NTP, 1992)
2,5-hexanedione is a diketone that is hexane substituted by oxo groups at positions 2 and 5. It is a toxic metabolite of hexane and of 2-hexanone It has a role as a human xenobiotic metabolite and a neurotoxin. It is a diketone and a methyl ketone. It derives from a hydride of a hexane.
2,5-hexanedione is a diketone that is hexane substituted by oxo groups at positions 2 and 5. It is a toxic metabolite of hexane and of 2-hexanone It has a role as a human xenobiotic metabolite and a neurotoxin. It is a diketone and a methyl ketone. It derives from a hydride of a hexane.
Brand Name:
Vulcanchem
CAS No.:
110-13-4
VCID:
VC0030556
InChI:
InChI=1S/C6H10O2/c1-5(7)3-4-6(2)8/h3-4H2,1-2H3
SMILES:
CC(=O)CCC(=O)C
Molecular Formula:
C6H10O2
Molecular Weight:
114.14 g/mol
2,5-Hexanedione
CAS No.: 110-13-4
Reference Standards
VCID: VC0030556
Molecular Formula: C6H10O2
Molecular Weight: 114.14 g/mol
| CAS No. | 110-13-4 |
|---|---|
| Product Name | 2,5-Hexanedione |
| Molecular Formula | C6H10O2 |
| Molecular Weight | 114.14 g/mol |
| IUPAC Name | hexane-2,5-dione |
| Standard InChI | InChI=1S/C6H10O2/c1-5(7)3-4-6(2)8/h3-4H2,1-2H3 |
| Standard InChIKey | OJVAMHKKJGICOG-UHFFFAOYSA-N |
| SMILES | CC(=O)CCC(=O)C |
| Canonical SMILES | CC(=O)CCC(=O)C |
| Boiling Point | 376 °F at 760 mm Hg (NTP, 1992) 194.0 °C |
| Density | 0.9737 at 68 °F (NTP, 1992) |
| Flash Point | 174 °F (NTP, 1992) |
| Melting Point | 22.1 °F (NTP, 1992) -5.5 °C |
| Physical Description | 2,5-hexanedione is a clear colorless to amber liquid with a sweet aromatic odor. (NTP, 1992) |
| Description | 2,5-hexanedione is a clear colorless to amber liquid with a sweet aromatic odor. (NTP, 1992) 2,5-hexanedione is a diketone that is hexane substituted by oxo groups at positions 2 and 5. It is a toxic metabolite of hexane and of 2-hexanone It has a role as a human xenobiotic metabolite and a neurotoxin. It is a diketone and a methyl ketone. It derives from a hydride of a hexane. |
| Solubility | greater than or equal to 100 mg/mL at 72° F (NTP, 1992) |
| Synonyms | 1,2-diacetylethane 2,5-diketohexane 2,5-dioxohexane 2,5-hexanedione acetone, acetonyl acetonyl acetone acetonylacetone alpha, beta-diacetylethane diacetonyl hexanedione, 2,5- NSC-7621 |
| Vapor Density | 3.94 (NTP, 1992) (Relative to Air) |
| Vapor Pressure | 0.43 mm Hg at 68 °F ; 1.6 mm Hg at 77° F (NTP, 1992) |
| PubChem Compound | 8035 |
| Last Modified | Nov 11 2021 |
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